Cas no 1150271-42-3 (Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate)

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate structure
1150271-42-3 structure
Product Name:Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate
CAS No:1150271-42-3
MF:C16H20BNO4
MW:301.145304679871
MDL:MFCD11504970
CID:839957
PubChem ID:46739181
Update Time:2025-04-19

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 7-(METHOXYCARBONYL)INDOLE-2-BORONIC ACID, PINACOL ESTER
    • Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate
    • A-5147
    • 7-(Methoxycarbonyl)indole-2-boronic acid,pinacol ester
    • AKOS015893501
    • F73401
    • 1150271-42-3
    • AWB27142
    • BS-19411
    • DTXSID00674806
    • J-003189
    • MFCD11504970
    • 1H-Indole-7-carboxylic acid, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
    • CS-0175681
    • METHYL2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1H-INDOLE-7-CARBOXYLATE
    • MDL： MFCD11504970
    • Inchi： 1S/C16H20BNO4/c1-15(2)16(3,4)22-17(21-15)12-9-10-7-6-8-11(13(10)18-12)14(19)20-5/h6-9,18H,1-5H3
    • InChI Key： SWWZSTDSJSHFOO-UHFFFAOYSA-N
    • SMILES： O1B(C2=CC3C=CC=C(C(=O)OC)C=3N2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 301.14900
  • Monoisotopic Mass: 301.1485383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 457.9±25.0 °C at 760 mmHg
  • Flash Point: 230.7±23.2 °C
  • PSA: 60.55000
  • LogP: 2.25370
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Security Information

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Pricemore >>

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Methyl 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indole-7-carboxylate Related Literature

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